Cas no 114657-12-4 (1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene)
114657-12-4 structure
Product Name:1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
CAS No:114657-12-4
MF:C20H18OS
MW:306.421324253082
CID:2613265
PubChem ID:13897864
Update Time:2025-04-21
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
- 1-(Phenoxymethyl)-4-[(phenylsulfanyl)methyl]benzene
- 114657-12-4
- DTXSID30552002
-
- Inchi: 1S/C20H18OS/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14H,15-16H2
- InChI Key: MIWJSDVSMFDFOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C=CC(=CC=1)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 306.10783637Da
- Monoisotopic Mass: 306.10783637Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 34.5Ų
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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